Cas no 1071988-84-5 (tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate
• CAS No: 1071988-84-5
• MF: C₁₂H₁₇ClN₂O₂
• MW: 256.728582143784
• CID: 6220424
• PubChem ID: 117236530
• Update Time: 2025-11-06

tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate
• EN300-1900208
• tert-butyl N-[4-(aminomethyl)-2-chlorophenyl]carbamate
• 1071988-84-5

• Inchi： 1S/C12H17ClN2O2/c1-12(2,3)17-11(16)15-10-5-4-8(7-14)6-9(10)13/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： UVMQTLRSXWKNMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(CN)C=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.0978555g/mol
• Monoisotopic Mass: 256.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate (CAS No. 1071988-84-5)

tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate (CAS No. 1071988-84-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structural features, including the tert-butyl group and the aminomethyl functionality, make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, particularly in the synthesis of kinase inhibitors and other targeted therapies.

The growing interest in tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate aligns with the increasing demand for high-purity chemical intermediates in the pharmaceutical sector. With the rise of personalized medicine and small-molecule therapeutics, this compound has garnered attention for its potential applications in optimizing drug candidates. Questions such as "What are the synthetic routes for tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate?" or "How does this compound enhance drug bioavailability?" are commonly explored in scientific forums and search engines.

From a chemical perspective, the presence of the chlorophenyl moiety in tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate contributes to its stability and reactivity, enabling selective modifications in multi-step syntheses. The carbamate group further enhances its utility as a protecting group or a building block in peptide mimetics. Recent studies highlight its role in the development of anticancer agents and neuroprotective compounds, addressing key challenges in modern medicine.

In the context of green chemistry and sustainable practices, researchers are investigating eco-friendly methods to produce tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate. Innovations such as catalytic amination and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched by professionals aiming to reduce waste and energy consumption.

Quality control and analytical characterization of tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate are critical for ensuring its suitability in high-stakes applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are often discussed in forums and publications, reflecting the compound's importance in preclinical research and process chemistry.

Looking ahead, the versatility of tert-butyl N-4-(aminomethyl)-2-chlorophenylcarbamate positions it as a key player in advancing drug discovery pipelines. Its compatibility with diverse reaction conditions and functional groups makes it a preferred choice for medicinal chemists. As the scientific community continues to explore its potential, this compound is expected to remain a focal point in discussions about innovative therapeutics and chemical synthesis.